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Compound of Interest

Compound Name: 3-Bromopyrazin-2-ol

CAS No.: 1261634-06-3

Cat. No.: B1603612

Get Quote

3-Bromopyrazin-2-ol is a halogenated heterocyclic compound with significant potential in

medicinal chemistry and materials science. Its unique structural motifs make it a valuable

building block in the synthesis of novel therapeutic agents and functional materials. However,

as with many reactive intermediates, a thorough understanding of its potential hazards and the

implementation of rigorous safety protocols are paramount to its safe and effective use in the

laboratory.

This guide provides a comprehensive overview of the safety and handling precautions for 3-
Bromopyrazin-2-ol. As a Senior Application Scientist, the author's intent is not merely to list

procedures, but to provide a foundational understanding of the principles behind them. By

fostering a deeper comprehension of the risks involved and the rationale for mitigation

strategies, this document aims to empower researchers to work with confidence and, above all,

safety.

Hazard Identification and Risk Assessment: A
Proactive Approach
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While a specific Safety Data Sheet (SDS) for 3-Bromopyrazin-2-ol is not readily available, a

robust hazard assessment can be constructed by examining data from structurally analogous

compounds, such as brominated pyridines and pyrazines.[1][2] This approach allows for a

conservative and proactive safety strategy.

Toxicological Profile (Inferred)
The primary hazards associated with compounds of this class are their potential toxicity and

irritant properties.[3]

Acute Toxicity: Brominated heterocycles often exhibit toxicity upon ingestion, dermal contact,

or inhalation. It is therefore prudent to handle 3-Bromopyrazin-2-ol as a substance that is

potentially harmful by all routes of exposure.

Skin and Eye Irritation: Direct contact is likely to cause significant skin and serious eye

irritation.[2]

Respiratory Irritation: Inhalation of dust or aerosols may lead to respiratory tract irritation.[2]

Physical and Chemical Hazards
Flammability: Some related brominated compounds are flammable liquids.[2][4] While 3-
Bromopyrazin-2-ol is a solid, it is important to be aware of the potential for fire if it is

involved in a fire with other flammable materials.

Hazardous Decomposition: Thermal decomposition can release toxic and corrosive gases,

including carbon oxides (CO, CO2), nitrogen oxides (NOx), and hydrogen bromide.

GHS Hazard Classification (Predicted)
Based on data from analogous compounds, a predicted GHS classification for 3-
Bromopyrazin-2-ol is summarized below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed[2]

Acute Toxicity, Dermal Category 4 Harmful in contact with skin

Skin Corrosion/Irritation Category 2 Causes skin irritation[2]

Serious Eye Damage/Irritation Category 2A Causes serious eye irritation[2]

Specific Target Organ Toxicity Category 3
May cause respiratory

irritation[2]

Hierarchy of Controls: A Multi-Layered Safety
Strategy
Effective risk management relies on a multi-layered approach, often referred to as the hierarchy

of controls. This framework prioritizes the most effective control measures.
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Caption: The Hierarchy of Controls for mitigating laboratory hazards.

For handling 3-Bromopyrazin-2-ol, the focus will be on robust engineering controls, strict

administrative protocols, and appropriate Personal Protective Equipment (PPE).

Engineering Controls and Personal Protective
Equipment (PPE): Your Primary Defense
Engineering Controls
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Chemical Fume Hood: All manipulations of 3-Bromopyrazin-2-ol, including weighing,

transfers, and preparation of solutions, must be conducted in a certified chemical fume hood.

This is the most critical engineering control to prevent inhalation of the compound.

Ventilation: Ensure adequate general laboratory ventilation to maintain a safe working

environment.[4]

Eyewash Stations and Safety Showers: These must be readily accessible and tested

regularly.[2][4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial for preventing direct contact with the chemical.

Eye and Face Protection: Chemical safety goggles are mandatory.[2][4] A face shield should

be worn in situations with a higher risk of splashes.[2]

Skin Protection:

Gloves: Nitrile gloves are a suitable choice for incidental contact.[5] For prolonged

handling or in situations with a high risk of exposure, consider double-gloving or using a

more robust glove material. Always inspect gloves for any signs of degradation or

punctures before use.[6][7]

Lab Coat: A buttoned, long-sleeved lab coat is required to protect skin and clothing.[6]

Respiratory Protection: In general, working in a certified chemical fume hood should provide

adequate respiratory protection. If there is a potential for exposure outside of a fume hood, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates

should be used.

Safe Handling and Storage: A Protocol-Driven
Approach
A systematic and cautious approach to handling and storage is essential.

Step-by-Step Handling Protocol
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Preparation: Before handling the compound, ensure that the chemical fume hood is

functioning correctly and that all necessary PPE is donned.[8] Prepare all necessary

equipment and reagents in advance to minimize the time spent handling the chemical.

Weighing: Weigh the solid 3-Bromopyrazin-2-ol in a disposable weigh boat or on glassine

paper inside the fume hood.

Transfer: Carefully transfer the weighed solid to the reaction vessel. Use a spatula or other

appropriate tool to avoid generating dust.

Solution Preparation: If preparing a solution, add the solvent to the solid in the fume hood.

Ensure that the container is appropriately labeled.

Post-Handling: After handling, thoroughly decontaminate all surfaces and equipment.

Dispose of any contaminated disposable materials as hazardous waste.

Hygiene: Wash hands thoroughly with soap and water after removing gloves.[8]

Storage Requirements
Container: Store 3-Bromopyrazin-2-ol in a tightly sealed, clearly labeled container.

Location: Store in a cool, dry, and well-ventilated area.[4]

Incompatibilities: Segregate from strong oxidizing agents and strong acids.

Ignition Sources: Keep away from heat, sparks, and open flames.[2][4]

Emergency Procedures: Preparedness is Key
In the event of an accidental exposure or spill, a rapid and informed response is critical.

First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[9]

Skin Contact

Immediately wash the affected area with soap

and water for at least 15 minutes. Remove

contaminated clothing and shoes. Seek medical

attention if irritation persists.[9]

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill Response
Evacuate: Evacuate the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain

the spill.[4]

Clean-up: Carefully scoop the absorbed material into a labeled, sealed container for

hazardous waste disposal.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH27465&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH27465&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/63900.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response

Spill or Exposure Occurs

Assess the Situation

Evacuate and Alert

Administer First Aid

Contain and Clean SpillSeek Medical Attention

Report Incident

Click to download full resolution via product page

Caption: A streamlined workflow for responding to laboratory emergencies.

Waste Disposal
All waste materials contaminated with 3-Bromopyrazin-2-ol, including empty containers,

disposable labware, and spill clean-up materials, must be disposed of as hazardous waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of

this chemical down the drain or in the regular trash.
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Conclusion
The responsible use of 3-Bromopyrazin-2-ol in a research setting is contingent upon a

thorough understanding of its potential hazards and a steadfast commitment to safety. By

adhering to the principles and protocols outlined in this guide—from proactive risk assessment

and the use of appropriate controls to diligent handling and emergency preparedness—

researchers can confidently and safely explore the scientific potential of this valuable

compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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